Cas no 2231674-75-0 (5-Bromo-2-(difluoromethoxy)nicotinaldehyde)

• Product Name: 5-Bromo-2-(difluoromethoxy)nicotinaldehyde
• CAS No: 2231674-75-0
• MF: C₇H₄BrF₂NO₂
• MW: 252.012968063354
• MDL: MFCD31621146
• CID: 5057195
• PubChem ID: 137347104
• Update Time: 2026-02-28

5-Bromo-2-(difluoromethoxy)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(difluoromethoxy)nicotinaldehyde
• 5-Bromo-2-(difluoromethoxy)pyridine-3-carbaldehyde
• D80027
• 2231674-75-0
• MFCD31621146
• 5-Bromo-2-(difluoromethoxy)nicotinaldehyde

• MDL： MFCD31621146
• Inchi： 1S/C7H4BrF2NO2/c8-5-1-4(3-12)6(11-2-5)13-7(9)10/h1-3,7H
• InChI Key： RYZYEFBHGVUYKD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C=O)=C1)OC(F)F

Computed Properties

• Exact Mass: 250.93935g/mol
• Monoisotopic Mass: 250.93935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on 5-Bromo-2-(difluoromethoxy)nicotinaldehyde

Comprehensive Overview of 5-Bromo-2-(difluoromethoxy)nicotinaldehyde (CAS No. 2231674-75-0)

5-Bromo-2-(difluoromethoxy)nicotinaldehyde (CAS No. 2231674-75-0) is a high-value nicotinaldehyde derivative widely utilized in pharmaceutical and agrochemical research. This compound features a unique bromine substitution and difluoromethoxy group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure, C₈H₅BrF₂NO₂, combines halogen and fluorine moieties, which are critical for enhancing metabolic stability and binding affinity in drug discovery.

The growing demand for fluorinated compounds in medicinal chemistry has positioned 5-Bromo-2-(difluoromethoxy)nicotinaldehyde as a key building block. Researchers frequently explore its applications in designing kinase inhibitors and antiviral agents, aligning with trends in targeting RNA-dependent RNA polymerase (RdRp) for infectious diseases. Its aldehyde functional group also enables facile derivatization, supporting combinatorial chemistry approaches.

In agrochemicals, this compound’s heterocyclic framework contributes to developing novel pesticide intermediates. The difluoromethoxy group enhances lipophilicity, improving membrane permeability—a hot topic in crop protection research. Recent studies highlight its potential in sustainable pest control, addressing global concerns about food security and environmental impact.

Synthetic routes to 5-Bromo-2-(difluoromethoxy)nicotinaldehyde often involve palladium-catalyzed cross-coupling or electrophilic bromination, topics frequently searched in organic synthesis forums. Analytical characterization via NMR spectroscopy (particularly ¹⁹F-NMR) and HPLC-MS ensures purity, a critical factor for reproducibility in high-impact publications.

From an SEO perspective, this compound intersects with trending queries like "fluorinated building blocks for drug discovery" and "nicotinaldehyde applications 2024." Its CAS No. 2231674-75-0 is often searched alongside "suppliers of brominated nicotinaldehydes" or "custom synthesis of difluoromethoxy compounds," reflecting industrial demand.

Regulatory-wise, 5-Bromo-2-(difluoromethoxy)nicotinaldehyde complies with major chemical inventories (e.g., TSCA, REACH) but requires standard safety protocols due to its reactive aldehyde group. Proper storage under inert conditions and PPE usage are emphasized in MSDS documentation, a common search term among laboratory professionals.

Emerging applications include its role in proteolysis-targeting chimeras (PROTACs), a breakthrough in targeted protein degradation. The compound’s ability to form Schiff bases with amines supports bioconjugation strategies, another trending topic in biopharmaceutical development.

In summary, 5-Bromo-2-(difluoromethoxy)nicotinaldehyde (CAS No. 2231674-75-0) bridges multiple disciplines—from small-molecule drug design to green chemistry. Its structural features and adaptability ensure continued relevance in scientific innovation, making it a compound of significant interest for researchers and industry stakeholders alike.